2-(1-azepanyl)-N'-(2,3-dichlorobenzylidene)acetohydrazide

• IUPAC Name: 2-(azepan-1-yl)-N-[(E)-(2,3-dichlorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C15H19Cl2N3O/c16-13-7-5-6-12(15(13)17)10-18-19-14(21)11-20-8-3-1-2-4-9-20/h5-7,10H,1-4,8-9,11H2,(H,19,21)/b18-10+
• InChI Key: NNYFHVWTVOCZHD-VCHYOVAHSA-N
• Canonical SMILES: C1CCCN(CC1)CC(=O)NN=CC2=C(C(=CC=C2)Cl)Cl
• Isomeric SMILES: C1CCCN(CC1)CC(=O)N/N=C/C2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C15H19Cl2N3O
• Molecular Weight: 328.2 g/mol

Description

The study of acetohydrazide derivatives, including those with benzylidene substitutions, is significant due to their diverse chemical and biological properties. These compounds are often analyzed for their molecular structures, synthesis methods, and potential applications in various fields.

Synthesis Analysis

The synthesis of benzohydrazone derivatives, such as 2-cyano-N'-(2-chlorobenzylidene)acetohydrazide, involves characterizations by elemental analysis, NMR, and X-ray crystallography, revealing specific crystalline structures and configurations (Xin Zhou & Jing‐jun Ma, 2012).

Molecular Structure Analysis

The molecular structure of these compounds often exhibits trans configurations with respect to the C=N double bonds. Crystal structures are stabilized by hydrogen bonds and weak π···π interactions, indicating the importance of molecular geometry in their stability and reactivity (Xin Zhou & Jing‐jun Ma, 2012).